5-cyclopropyl-N-((2,5-dimethylfuran-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[(2,5-dimethylfuran-3-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H16N2O3/c1-8-5-11(9(2)18-8)7-15-14(17)12-6-13(19-16-12)10-3-4-10/h5-6,10H,3-4,7H2,1-2H3,(H,15,17)
• InChI Key: QSQICCVATIXIPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CNC(=O)C2=NOC(=C2)C3CC3
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

Molecular Structure Analysis

The molecular structure of 5-cyclopropyl-N-((2,5-dimethylfuran-3-yl)methyl)isoxazole-3-carboxamide is composed of a cyclopropyl group, a dimethylfuran group, and an isoxazole group. The isoxazole ring is a five-membered heterocyclic moiety.

Chemical Reactions Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Physical And Chemical Properties Analysis

The molecular formula of 5-cyclopropyl-N-((2,5-dimethylfuran-3-yl)methyl)isoxazole-3-carboxamide is C14H16N2O3. Its molecular weight is 260.293.

Scientific Research Applications

Suzuki–Miyaura Cross-Coupling

. The isoxazole ring in the compound can potentially act as a ligand, stabilizing the transition metal catalysts used in these reactions. This could lead to the development of new catalytic systems that are more efficient or selective.

Protodeboronation Studies

Protodeboronation refers to the removal of a boron group from an organoboron compound. . Understanding the behavior of such isoxazole-containing compounds in protodeboronation could expand the toolkit available to synthetic chemists.

Metal-Free Synthetic Routes

Isoxazoles are important scaffolds in drug discovery. . This aligns with the principles of green chemistry, aiming to reduce the environmental impact of chemical synthesis.

Mechanism of Action

As a small molecule inhibitor of the histone methyltransferase EZH2, 5-cyclopropyl-N-((2,5-dimethylfuran-3-yl)methyl)isoxazole-3-carboxamide likely works by inhibiting the enzymatic activity of EZH2. This can lead to changes in gene expression, potentially impacting various biological processes.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.